![molecular formula C16[13C]5H34O2 B1164196 Arachidonic Acid methyl ester 1,2,3,4,5-13C](/img/no-structure.png)
Arachidonic Acid methyl ester 1,2,3,4,5-13C
Overview
Description
Arachidonic acid is the keystone essential fatty acid at the origin of the arachidonic acid cascade. It is converted by cyclooxygenase, lipoxygenase, and epoxygenase enzymes into more than one hundred fifty different potent primary autacoid metabolites in species ranging from fungi to plants to mammals. Arachidonic acid is stored in tissue phospholipids in esterified form, where it comprises a small but critically controlled percentage of the polyunsaturated fatty acid pool. Arachidonic acid content is frequently measured by the saponification of the lipid fraction followed by methyl esterification and gas chromatographic analysis of the resulting FAME (fatty acid methyl ester) compounds. Arachidonic acid methyl ester 1,2,3,4,5-13C is an isotopically enriched form of this PUFA standard with carbon-13 occurring at positions 1, 2, 3, 4, and 5. It can be used to study metabolic processes related to arachidonic acid by means of mass spectrometry.
Scientific Research Applications
Chemical Synthesis and Chromatography Analysis Arachidonic acid methyl esters are used in chemical synthesis and chromatography. Vyssotski et al. (2015) synthesized γ-stearidonic acid, a derivative of arachidonic acid, and analyzed its gas chromatographic behavior, demonstrating its potential in analytical chemistry and synthesis research (Vyssotski, Lagutin, MacKenzie, & Itabashi, 2015).
Enrichment from Microbial Oil Zhao et al. (2013) developed an efficient method for enriching arachidonic acid methyl ester from microbial oil, highlighting its application in biotechnological processes (Zhao, Dai, Wang, Gong, Wang, Liu, & Zheng, 2013).
Biosynthesis Using Mortierella Alpina Lee, Furman, & Axelsen (2017) described a protocol for biosynthesis of uniformly labeled arachidonic acid using Mortierella alpina, underlining its importance in metabolic studies (Lee, Furman, & Axelsen, 2017).
Methyl Esterification in Microbial Oil Wang Wei-yi (2011) optimized the methyl esterification of microbial oil to maximize arachidonic acid methyl ester production, providing insights into its industrial applications (Wang Wei-yi, 2011).
Antiproliferative Effects in Cellular Studies Snyder et al. (2013) studied the antiproliferative effects of arachidonic acid derivatives on cells, suggesting their potential in pharmacological research (Snyder, Revello, Liu, Zhang, & Blair, 2013).
Role in Human Endothelial Cell Function Zuccolo et al. (2016) examined how arachidonic acid-evoked Ca2+ signals promote nitric oxide release and proliferation in human endothelial colony forming cells, indicating its significance in vascular biology (Zuccolo, Dragoni, Poletto, Catarsi, Guido, Rappa, Reforgiato, Lodola, Lim, Rosti, Guerra, & Moccia, 2016).
Development of Endocannabinoid Analogues Papahatjis et al. (2010) designed and synthesized methyl-substituted arachidonic acid analogues, contributing to the development of novel endocannabinoids (Papahatjis, Nahmias, Nikas, Schimpgen, & Makriyannis, 2010).
Quantitative Determination in Microbial Oil A method for the quantitative determination of arachidonic acid in microbial oil using gas chromatography was developed, showcasing its analytical applications (Hong-zhen, Peiping, Jianzhong, & Chen, 2011).
Antimicrobial Activity Huang, George, & Ebersole (2010) assessed the antimicrobial activity of arachidonic acid methyl esters against various oral microorganisms, revealing its potential in antimicrobial research (Huang, George, & Ebersole, 2010).
Contribution to Cardiovascular Health Badimón, Vilahur, Rocca, & Patrono (2021) discussed the key role of arachidonic acid metabolism in cardiovascular health, emphasizing its relevance in cardiovascular research (Badimón, Vilahur, Rocca, & Patrono, 2021).
properties
Molecular Formula |
C16[13C]5H34O2 |
|---|---|
Molecular Weight |
323.4 |
InChI |
InChI=1S/C21H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h7-8,10-11,13-14,16-17H,3-6,9,12,15,18-20H2,1-2H3/b8-7-,11-10-,14-13-,17-16-/i17+1,18+1,19+1,20+1,21+1 |
InChI Key |
OFIDNKMQBYGNIW-NWZHNIRKSA-N |
SMILES |
CCCCC/C=CC/C=CC/C=CC/C=[13CH][13CH2][13CH2][13CH2][13C](OC)=O |
synonyms |
AA methyl ester 1,2,3,4,5-13C |
Origin of Product |
United States |
Retrosynthesis Analysis
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